4-propionylphenyl 2-methyl-3-nitrobenzoate

• IUPAC Name: (4-propanoylphenyl) 2-methyl-3-nitrobenzoate
• InChI: InChI=1S/C17H15NO5/c1-3-16(19)12-7-9-13(10-8-12)23-17(20)14-5-4-6-15(11(14)2)18(21)22/h4-10H,3H2,1-2H3
• InChI Key: IIZVJWVCBJLBFN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=C(C=C1)OC(=O)C2=C(C(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C17H15NO5
• Molecular Weight: 313.30 g/mol

Description

4-propionylphenyl 2-methyl-3-nitrobenzoate is a chemical compound that has gained significant attention in scientific research. This compound is used in various applications, including biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 4-propionylphenyl 2-methyl-3-nitrobenzoate involves the inhibition of specific enzymes involved in the growth of cancer cells. This compound also has antioxidant properties, which contribute to its ability to combat oxidative stress.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Additionally, this compound has antioxidant properties that protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-propionylphenyl 2-methyl-3-nitrobenzoate in lab experiments is its ability to inhibit the growth of cancer cells. This compound can also be used to study oxidative stress and its effects on cells. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 4-propionylphenyl 2-methyl-3-nitrobenzoate in scientific research. One of the most significant directions is the development of this compound as a potential cancer treatment. Additionally, this compound can be used to study the effects of oxidative stress on different cell types. Further research is needed to determine the safety and efficacy of this compound in different applications.
Conclusion
In conclusion, this compound is a chemical compound that has several scientific research applications. This compound has been shown to inhibit the growth of cancer cells and protect cells from oxidative stress. However, further research is needed to determine the safety and efficacy of this compound in different applications.

Synthesis Methods

The synthesis of 4-propionylphenyl 2-methyl-3-nitrobenzoate involves the reaction between 2-methyl-3-nitrobenzoic acid and 4-propionylphenol in the presence of a catalyst. The reaction takes place under specific conditions, including temperature, pressure, and time, to obtain a high yield of the product.

Scientific Research Applications

4-propionylphenyl 2-methyl-3-nitrobenzoate has several scientific research applications. One of the most significant applications is in the study of cancer cells. This compound has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for cancer treatment. Additionally, this compound has been used in the study of oxidative stress, which is linked to various diseases, including Alzheimer's disease.